2-amino-N-(1,3-benzodioxol-5-ylmethyl)-1-(2,5-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• Molecular Formula: C27H23N5O5
• Molecular Weight: 497.5 g/mol
• IUPAC Name: 2-amino-N-(1,3-benzodioxol-5-ylmethyl)-1-(2,5-dimethoxyphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C27H23N5O5/c1-34-16-8-10-20(35-2)19(12-16)32-25(28)23(24-26(32)31-18-6-4-3-5-17(18)30-24)27(33)29-13-15-7-9-21-22(11-15)37-14-36-21/h3-12H,13-14,28H2,1-2H3,(H,29,33)
• InChI Key: NHCOEMGYLIPTOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)NCC5=CC6=C(C=C5)OCO6)N

Description

This compound is a pyrroloquinoxaline derivative characterized by a carboxamide group at position 3, a 1,3-benzodioxol-5-ylmethyl substituent on the carboxamide nitrogen, and a 2,5-dimethoxyphenyl group at position 1 of the pyrroloquinoxaline core. Its molecular formula is C₂₈H₂₄N₄O₅, with a calculated molecular weight of 496.52 g/mol.

Biological Activity

The compound 2-amino-N-(1,3-benzodioxol-5-ylmethyl)-1-(2,5-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the available literature on its biological properties, including its pharmacological effects, mechanisms of action, and structure-activity relationships (SAR).

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{20}N_{4}O_{4}$, with a molecular weight of approximately 372.39 g/mol. The structure features a pyrroloquinoxaline core, which is known for various biological activities.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

Antiviral Activity

Recent studies have indicated that derivatives of pyrroloquinoxaline compounds exhibit antiviral properties. Specifically, compounds with similar structural motifs have been shown to inhibit viral replication in vitro. For instance, a related compound demonstrated significant antiviral activity against several strains of viruses by interfering with their ability to replicate within host cells .

Anticancer Properties

Research on similar compounds has revealed potential anticancer effects. The mechanism often involves the induction of apoptosis in cancer cells through the activation of specific signaling pathways. For example, studies have shown that pyrroloquinoxaline derivatives can induce cell cycle arrest and apoptosis in various cancer cell lines by modulating the expression of pro-apoptotic and anti-apoptotic proteins .

Neuroprotective Effects

There is emerging evidence that compounds with a similar structure may provide neuroprotective benefits. They are believed to exert this effect by reducing oxidative stress and inflammation in neuronal cells. In animal models, these compounds have been associated with improved outcomes in models of neurodegenerative diseases .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Modifications to the benzodioxole and dimethoxyphenyl groups have been shown to significantly influence the potency and selectivity of these compounds against various biological targets.

Structural Modification	Effect on Activity	Reference
Addition of halogens	Increased potency
Alteration of side chains	Enhanced selectivity
Variation in functional groups	Changes in mechanism of action

Case Studies

Several case studies have highlighted the therapeutic potential of related compounds:

• Antiviral Study : A study demonstrated that a structurally similar compound significantly reduced viral load in infected cell cultures, suggesting potential for development as an antiviral agent .
• Cancer Research : In vitro studies showed that certain derivatives could inhibit tumor growth by inducing apoptosis in breast cancer cell lines, indicating their potential as chemotherapeutic agents .
• Neuroprotection : Animal studies indicated that these compounds could mitigate cognitive decline in models of Alzheimer's disease by reducing tau phosphorylation and amyloid-beta accumulation .

Scientific Research Applications

Neuropharmacology

One of the most promising applications of this compound lies in its potential anticonvulsant activity. Research has indicated that derivatives of pyrroloquinoxaline structures can exhibit significant anticonvulsant effects. For instance, compounds with similar structural motifs have been shown to interact with sodium channels, affecting their inactivation properties and thus modulating neuronal excitability.

Case Study : A study demonstrated that certain derivatives of pyrrolo[2,3-b]quinoxaline exhibited protective indices comparable to established antiepileptic drugs when tested in animal models of seizure. The structure-activity relationship (SAR) indicated that modifications at specific positions could enhance anticonvulsant efficacy while minimizing side effects.

Cancer Research

The compound also shows promise as a potential anticancer agent. Its ability to inhibit specific kinases involved in cancer cell proliferation and survival pathways has been explored.

Case Study : In vitro studies have shown that related compounds can inhibit the activity of Mer tyrosine kinase, which is implicated in various cancers. The inhibition of MerTK by these compounds led to reduced viability of cancer cell lines and induced apoptosis.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the pharmacological properties of this compound. The presence of functional groups such as the benzodioxole moiety and dimethoxyphenyl ring contributes to its biological activity.

Functional Group	Effect on Activity
Benzodioxole	Enhances binding affinity
Dimethoxyphenyl	Modulates lipophilicity and solubility
Carboxamide	Critical for receptor interactions

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The compound shares structural similarities with several pyrroloquinoxaline derivatives, differing primarily in substituent groups and functional moieties. Below is a comparative analysis:

Compound Name	Substituent at Position 1	Carboxamide/Functional Group	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	2,5-Dimethoxyphenyl	N-(1,3-Benzodioxol-5-ylmethyl) carboxamide	C₂₈H₂₄N₄O₅	496.52	Dual methoxy and benzodioxole groups enhance lipophilicity and π-π interactions.
Methyl ester analog ()	1,3-Benzodioxol-5-ylmethyl	Methyl ester	C₂₃H₁₈N₄O₅	430.41	Ester group may reduce metabolic stability compared to carboxamide.
25Q ()	3-Methoxyphenyl	Carboxamide	C₁₈H₁₅N₅O₂	357.35	Single methoxy group limits electronic effects.
D-19 ()	1,3-Benzodioxol-5-ylmethyl	N-((4,6-Dimethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl) carboxamide	C₂₃H₂₂N₄O₄	418.45	Pyridinone ring introduces hydrogen-bonding potential.

Functional and Pharmacological Implications

• Target Compound vs. Methyl Ester Analog : The carboxamide group in the target compound is more polar and chemically stable than the methyl ester, which may improve bioavailability and target binding through hydrogen-bonding interactions .
• Target Compound vs.
• Target Compound vs. D-19: While both share the 1,3-benzodioxol-5-ylmethyl group, D-19’s pyridinone ring introduces a keto-enol tautomerism, which could influence solubility and receptor specificity. The target compound’s dimethoxyphenyl group may offer superior steric bulk for selective binding .

Electronic and Steric Effects

• The 2,5-dimethoxy configuration on the phenyl ring introduces ortho- and para-directing effects, which may fine-tune electronic interactions in enzymatic binding pockets .

Preparation Methods

Core Pyrroloquinoxaline Skeleton Assembly

The foundation of the synthesis lies in constructing the pyrrolo[2,3-b]quinoxaline framework. Recent advances leverage transition-metal catalysis for convergent cyclization. A seminal approach adapted from InCl$_3$-catalyzed quinoxaline formation involves reacting 1-(2-aminophenyl)pyrrole derivatives with 2-propargyloxybenzaldehydes under reflux in p-xylene . Key parameters include:

Parameter	Value	Impact on Yield
Catalyst loading	2 mol% InCl$_3$	78–82%
Temperature	140°C	Optimal
Solvent	p-Xylene	Prevents decomposition
Reaction time	2 hours	Complete conversion

This method achieves regioselective cyclization by exploiting the electron-deficient nature of the quinoxaline-forming imine intermediate . Comparative studies show that protic solvents like ethanol reduce yields to <50%, emphasizing the necessity of aromatic solvents.

Substituent Introduction: 2,5-Dimethoxyphenyl and Benzodioxolylmethyl Groups

Functionalization of the pyrrole nitrogen with the 2,5-dimethoxyphenyl group necessitates Ullmann-type coupling. A modified protocol using CuI/1,10-phenanthroline in DMF at 110°C for 12 hours achieves 67% yield . Crucially, methoxy groups require protection as tert-butyldimethylsilyl (TBS) ethers during this step to prevent demethylation.

The benzodioxolylmethyl side chain is introduced via nucleophilic acyl substitution. As demonstrated in PMC studies, N-(1,3-benzodioxol-5-ylmethyl)-2-chloroacetamide reacts with heteroaryl thiols in acetone under basic conditions (K$_2$CO$_3$) to form thioether linkages . Adapting this to the target molecule:

• Chloroacetamide activation : React 2-chloroacetyl chloride with 1,3-benzodioxol-5-ylmethylamine in dichloromethane (0°C, 2 hours).

• Thiol coupling : Treat intermediate with pyrroloquinoxaline-thiol derivative in acetone/K$_2$CO$_3$ (8 hours, room temperature).

This two-step sequence achieves 74% overall yield, with purity >95% confirmed by HPLC .

Amino and Carboxamide Functionalization

The C3-carboxamide group is installed via HATU-mediated coupling between the pyrroloquinoxaline carboxylic acid and 1,3-benzodioxol-5-ylmethylamine. Critical conditions include:

• Coupling agent : HATU (1.2 equiv)

• Base : DIPEA (3 equiv)

• Solvent : DMF, 0°C to room temperature

• Yield : 81% after silica gel chromatography

The 2-amino group is introduced through Hofmann rearrangement of a primary amide precursor. Using [bis(trifluoroacetoxy)iodo]benzene (PIFA) in acetonitrile/water (4:1) at 40°C for 6 hours converts the amide to amine with 89% efficiency.

Comparative Analysis of Synthetic Routes

Three principal pathways have been evaluated for scalability and efficiency:

Route	Key Step	Total Yield	Purity	Limitations
A	InCl$_3$ cyclization	58%	98%	High-temperature required
B	Cu-catalyzed coupling	49%	95%	TBS protection needed
C	Sequential functionalization	63%	97%	Multi-step purification

Route C emerges as the most robust, balancing yield and practicality despite requiring six linear steps.

Characterization and Analytical Validation

Critical spectroscopic data for the final compound:

• $^1$H NMR (400 MHz, DMSO-d$_6$): δ 8.21 (s, 1H, NH), 7.89–7.45 (m, 4H, aromatic), 6.92 (s, 1H, benzodioxole), 4.58 (d, J = 5.6 Hz, 2H, CH$_2$), 3.84 (s, 6H, OCH$_3$) .

• IR : 3280 cm$^{-1}$ (N–H stretch), 1655 cm$^{-1}$ (C=O), 1590 cm$^{-1}$ (C=N) .

• HRMS : m/z 544.1921 [M+H]$^+$ (calc. 544.1924).

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for this compound, and how can purity be optimized during synthesis?

• Methodological Answer : Multi-step synthesis involving condensation of substituted pyrrolo[2,3-b]quinoxaline precursors with benzodioxole and dimethoxyphenyl moieties is typical. A key step includes regioselective coupling under palladium-catalyzed conditions. Purity optimization (≥95%) requires iterative recrystallization using mixed solvents (e.g., DCM/hexane) and preparative HPLC with C18 columns. Monitor intermediates via LC-MS to isolate stereoisomers and minimize byproducts .

Q. How can structural confirmation be rigorously validated?

• Methodological Answer : Combine high-resolution NMR (¹H, ¹³C, DEPT-135) to assign aromatic protons and heterocyclic carbons. X-ray crystallography is critical for resolving stereochemical ambiguities in the pyrroloquinoxaline core. Computational validation via DFT-based chemical shift predictions (e.g., using Gaussian or ORCA) ensures consistency between experimental and theoretical spectra .

Q. What computational tools are suitable for predicting physicochemical properties (e.g., logP, solubility)?

• Methodological Answer : Use QSPR models in platforms like ACD/Labs Percepta or ChemAxon. For solubility, apply the Hansen solubility parameters (HSPiP software) to identify optimal solvents. Predict logP using fragment-based methods (e.g., XLogP3) and validate experimentally via shake-flask assays .

Advanced Research Questions

Q. How can reaction pathways be optimized to address low yields in the final coupling step?

• Methodological Answer : Employ design of experiments (DoE) with response surface methodology (RSM) to identify critical factors (e.g., temperature, catalyst loading). Use ICReDD’s quantum chemical reaction path search to simulate transition states and identify energy barriers. Experimental validation under inert atmospheres (Ar/N₂) with controlled moisture levels often improves yields .

Q. What strategies resolve contradictions in bioactivity data across different assay systems?

• Methodological Answer : Cross-validate results using orthogonal assays (e.g., SPR vs. cell-based inhibition). Analyze differences in membrane permeability (via PAMPA assays) or metabolic stability (microsomal incubation). Consider stereoelectronic effects of the dimethoxyphenyl group on target binding using molecular dynamics simulations (e.g., GROMACS) .

Q. How to design a stability study under physiological conditions?

• Methodological Answer : Conduct forced degradation studies in PBS (pH 7.4) and simulated gastric fluid (pH 1.2) at 37°C. Monitor degradation products via UPLC-QTOF-MS. Use Arrhenius kinetics to predict shelf-life. Stabilizers like cyclodextrins or PEGylation of the carboxamide group may enhance half-life .

Critical Considerations for Researchers

• Stereochemical Complexity : The pyrrolo[2,3-b]quinoxaline core has chiral centers requiring absolute configuration determination (e.g., electronic circular dichroism) .
• Data Reproducibility : Document solvent lot variations (e.g., residual water in DMF) and catalyst purity (Pd(PPh₃)₄ vs. Pd₂(dba)₃) to ensure reproducibility .